Cas no 404929-70-0 (1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole)

• Product Name: 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole
• CAS No: 404929-70-0
• MF: C₁₈H₁₇FN₂O
• MW: 296.338787794113
• MDL: MFCD05190797
• CID: 3060138
• PubChem ID: 4563434
• Update Time: 2025-10-28

1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
• 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole
• 404929-70-0
• CS-0452195
• 1-(4-fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• 1-(4-fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-beta-carboline
• EN300-230670
• STK350769
• AKOS000313507
• CCG-140026
• HMS3446B09

• MDL： MFCD05190797
• Inchi： 1S/C18H17FN2O/c1-22-13-6-7-16-15(10-13)14-8-9-20-17(18(14)21-16)11-2-4-12(19)5-3-11/h2-7,10,17,20-21H,8-9H2,1H3
• InChI Key： XQZPTCJTTCSDTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2=C(C3C=C(C=CC=3N2)OC)CCN1

Computed Properties

• Exact Mass: 296.132
• Monoisotopic Mass: 296.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole

Introduction to 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole (CAS No. 404929-70-0)

The compound 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole, identified by its CAS number 404929-70-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrido[3,4-b]indole scaffold, a structural motif renowned for its broad spectrum of biological activities. The presence of a 4-fluorophenyl substituent and a methoxy group at the 6-position introduces unique electronic and steric properties that have garnered considerable interest from researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of pyrido[3,4-b]indole derivatives as scaffolds for developing drugs targeting various diseases. The fluorine atom in the 4-fluorophenyl moiety is particularly noteworthy, as it can modulate the binding affinity and metabolic stability of the molecule. This feature has been extensively exploited in the design of kinase inhibitors and other small-molecule drugs. Additionally, the methoxy group at the 6-position of the indole ring contributes to the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

In the realm of drug discovery, the pyrido[3,4-b]indole core is well-documented for its role in modulating biological pathways associated with cancer, inflammation, and neurodegenerative disorders. For instance, derivatives of this scaffold have shown promise in inhibiting tyrosine kinases, which are overexpressed in many malignancies. The structural features of 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole align with this trend, suggesting its potential as a lead compound for developing targeted therapies.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple mechanisms. The fluorophenyl group can engage in hydrophobic interactions and π-stacking with protein surfaces, while the methoxy group may participate in hydrogen bonding or other polar interactions. These properties make it an attractive candidate for structure-based drug design. Computational studies have already begun to elucidate its binding mode to potential targets such as protein kinases and transcription factors.

Moreover, the synthesis of 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluorine and methoxy substituents with precision. These techniques not only enhance the efficiency of production but also allow for easy modifications to explore analogues with enhanced biological activity. The robust synthetic route underscores the feasibility of large-scale production for preclinical and clinical studies.

The pharmacological profile of this compound is still under active investigation. Preliminary experiments have demonstrated its efficacy in inhibiting certain enzymes implicated in disease pathways. For example, studies suggest that it may interfere with the activity of mutant forms of proteins associated with cancer progression. Additionally, its interaction with cellular receptors has been explored to assess its potential as an antagonist or agonist in neurological disorders.

From a chemical biology perspective,1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole offers a unique platform for understanding ligand-receptor interactions at a molecular level. The combination of structural flexibility provided by the pyrido[3,4-b]indole core and functional groups such as fluoro and methoxy allows for fine-tuning its biological effects. This characteristic is particularly valuable in developing drugs that exhibit high selectivity and minimal side effects.

Future research directions include exploring derivatives of this compound that may enhance its therapeutic index or reduce toxicity. Techniques such as combinatorial chemistry and high-throughput screening are being employed to identify novel analogues with improved properties. The ultimate goal is to translate these findings into clinical applications that benefit patients suffering from debilitating diseases.

The significance of 1-(4-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido3,4-bindole extends beyond its immediate pharmacological applications. It serves as a testament to the power of medicinal chemistry in designing molecules that interact precisely with biological systems. As research progresses，this compound and its derivatives are poised to make substantial contributions to drug development across multiple therapeutic areas.